Cas no 31661-06-0 (Mutatoxanthin)

• Product Name: Mutatoxanthin
• CAS No: 31661-06-0
• MF: C₄₀H₅₆O₃
• MW: 584.870852470398
• CID: 318001
• PubChem ID: 134737870
• Update Time: 2024-03-01

Mutatoxanthin Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene-3,3'-diol, 5,8-epoxy-5,8-dihydro-,(3S,3'R,5R)-
• Mutatoxanthin
• b-Carotene-3,3'-diol,5,8-epoxy-5,8-dihydro-, all-trans- (8CI)
• Mutatoxanthin(6CI,7CI)
• CID 134737870
• Zeaxanthin Impurity 4
• β,β-Carotene-3,3'-diol, 5,8-epoxy-5,8-dihydro-, (3S,3'R,5R)-
• (3S,3'R,5R)-5,8-Epoxy-5,8-dihydro-beta,beta-carotene-3,3'-diol
• (6S,7Ar)-2-[(2E,4E,6E,8E,10E,12E,14E,16E)-17-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-6,11,15-trimethylheptadeca-2,4,6,8,10,12,14,16-octaen-2-yl]-4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-6-ol
• DTXSID601317709
• 31661-06-0

• Inchi： 1S/C40H56O3/c1-28(17-13-18-30(3)21-22-35-32(5)23-33(41)25-38(35,6)7)15-11-12-16-29(2)19-14-20-31(4)36-24-37-39(8,9)26-34(42)27-40(37,10)43-36/h11-22,24,33-34,36,41-42H,23,25-27H2,1-10H3/b12-11+,17-13+,19-14+,22-21+,28-15+,29-16+,30-18+,31-20+/t33-,34+,36?,40-/m1/s1
• InChI Key： IFYMEZNJCAQUME-HHBFRJADSA-N
• SMILES： O1C(/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C[C@H](CC2(C)C)O)/C)/C)C=C2C(C)(C)C[C@@H](C[C@@]12C)O

Computed Properties

• Exact Mass: 584.42294564g/mol
• Monoisotopic Mass: 584.42294564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 10

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 716.1±60.0 °C(Predicted)
• pka: 14.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls